N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide

• IUPAC Name: N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C13H13N3O2/c1-15(2)13(18)11-8-9-12(17)16(14-11)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key: QFWVSJRITYUERW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=NN(C(=O)C=C1)C2=CC=CC=C2
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide, also known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. It has been widely used in scientific research to investigate the role of adenosine receptors in various biological processes.

Mechanism of Action

N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide acts as a competitive antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed throughout the body. By blocking the activation of this receptor by adenosine, N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide can modulate various biological processes that are regulated by adenosine signaling.
Biochemical and Physiological Effects:
N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, cardiovascular function, and inflammation. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide in scientific research is its high selectivity for the adenosine A1 receptor, which allows for specific modulation of this receptor without affecting other adenosine receptor subtypes. However, one limitation of N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide is its relatively low potency compared to other adenosine receptor antagonists, which can limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for research involving N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide, including the development of more potent and selective adenosine A1 receptor antagonists, the investigation of its effects on other biological processes, and the exploration of its potential therapeutic applications in various disease states. Additionally, further research is needed to fully understand the mechanisms underlying its biochemical and physiological effects.

Synthesis Methods

N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide can be synthesized using a multistep process that involves the reaction of 2-cyanopyridine with phenylhydrazine to form 2-phenylpyridazine. This compound is then reacted with dimethylamine and acetic anhydride to form the final product, N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide.

Scientific Research Applications

N,N-dimethyl-6-oxo-1-phenylpyridazine-3-carboxamide has been used in scientific research to investigate the role of adenosine receptors in various biological processes, including cardiovascular function, neurotransmitter release, and inflammation. It has also been used to study the effects of caffeine and other adenosine receptor antagonists on these processes.